Cas no 3506-72-7 (2-Butanone, 4-(2-chlorophenyl)-)

• Product Name: 2-Butanone, 4-(2-chlorophenyl)-
• CAS No: 3506-72-7
• MF: C₁₀H₁₁ClO
• MW: 182.646742105484
• CID: 1467666
• PubChem ID: 18551300
• Update Time: 2025-04-20

2-Butanone, 4-(2-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Butanone, 4-(2-chlorophenyl)-
• 4-(2-chlorophenyl)butan-2-one
• SCHEMBL1293
• 4-(2-chloro-phenyl)-butan-2-one
• IODZQCDPJUFKQW-UHFFFAOYSA-N
• F80284
• 4-(2-CHLOROPHENYL)-2-BUTANONE
• AKOS009391186
• 3506-72-7
• CS-0254012
• MFCD11553382
• 91880-68-1
• DTXSID70595034

• MDL： MFCD11553382
• Inchi： 1S/C10H11ClO/c1-8(12)6-7-9-4-2-3-5-10(9)11/h2-5H,6-7H2,1H3
• InChI Key： IODZQCDPJUFKQW-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CCC(C)=O

Computed Properties

• Exact Mass: 182.04993
• Monoisotopic Mass: 182.0498427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes